3-Acyl-2,6-diaminopyridine deriv. 3a

• Molecular Formula: C12H9F2N3O
• Molecular Weight: 249.22 g/mol
• IUPAC Name: (2,6-diaminopyridin-3-yl)-(2,6-difluorophenyl)methanone
• InChI: InChI=1S/C12H9F2N3O/c13-7-2-1-3-8(14)10(7)11(18)6-4-5-9(15)17-12(6)16/h1-5H,(H4,15,16,17)
• InChI Key: HLBQAUFYAHXRJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)C2=C(N=C(C=C2)N)N)F

Description

3-Acyl-2,6-diaminopyridine derivatives belong to a class of pyridine-based compounds characterized by a pyridine core substituted with amino groups at positions 2 and 6, and an acyl functional group at position 3. For instance, 2,6-diaminopyridine derivatives have been utilized as fluorescent probes for transition metal ions due to their strong chelating capabilities .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 3-acyl-2,6-diaminopyridine derivative 3a can be contextualized by comparing it to related pyridine derivatives, as outlined below:

Structural and Functional Comparisons

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	Evidence Source
3-Amino-2,6-dimethylpyridine	–NH₂ (pos. 3), –CH₃ (pos. 2,6)	122.17	Pharmaceutical intermediate; basic amine
4-Bromo-2,6-diaminopyridine	–NH₂ (pos. 2,6), –Br (pos. 4)	188.03	Synthetic precursor for pyridine N-oxides
2,6-Diaminopyridine derivatives	–NH₂ (pos. 2,6), variable substituents (pos. 3)	Varies	Fluorescent probes for Cu²⁺, Co²⁺, etc.
3-Acyl-2,6-diaminopyridine deriv. 3a	–NH₂ (pos. 2,6), –COR (pos. 3)	Not explicitly reported	Hypothesized enhanced chelation and solubility	N/A

Key Observations:

• This could enhance metal-chelation efficiency, as seen in 2,6-diaminopyridine-based fluorescent probes .
• Reactivity: Unlike 4-bromo-2,6-diaminopyridine (used in synthesizing N-oxides ), the acyl group in derivative 3a may participate in nucleophilic acyl substitutions or serve as a site for further functionalization.
• Thermal Stability: Metal chelates of 2,6-diaminopyridine derivatives (e.g., Co(II) complexes) exhibit multi-stage thermal decomposition, with stability up to 976°C . Derivative 3a’s acyl group could alter decomposition pathways by introducing additional carbonyl-related degradation steps.